2-[(4-bromophenyl)sulfanyl]-N-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(4-bromophenyl)sulfanyl-N-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H12BrClN2OS2/c18-11-5-7-12(8-6-11)23-10-16(22)21-17-20-15(9-24-17)13-3-1-2-4-14(13)19/h1-9H,10H2,(H,20,21,22)
• InChI Key: DXTVITRHZYBARQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)Br)Cl
• Molecular Formula: C17H12BrClN2OS2
• Molecular Weight: 439.8 g/mol

Description

The compound “2-[(4-bromophenyl)sulfanyl]-N-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]acetamide” is a chemical compound with the linear formula C22H15BrClN3O2S. It has a molecular weight of 500.805. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Synthesis and Characterization

• A study explored the synthesis and characterization of different derivatives , including 1,3,4-oxadiazole and acetamide derivatives, revealing their potential as antimicrobial agents. These compounds were evaluated for their antibacterial and anti-enzymatic properties, with some showing good inhibition against gram-negative bacterial strains and low potential against the lipoxygenase enzyme (Nafeesa et al., 2017).

Antimicrobial Activity

• Another research effort focused on the synthesis of sulfide and sulfone derivatives , leading to the creation of compounds with significant antimicrobial activity against bacteria and fungi. This study highlights the biological relevance of these chemical structures in developing new antimicrobial agents (Badiger et al., 2013).
• The antimicrobial evaluation of novel heterocyclic compounds bearing a sulfonamide moiety demonstrated their promising antibacterial and antifungal activities. This synthesis strategy aimed to create effective antimicrobial agents through the incorporation of biologically active moieties (Darwish et al., 2014).

Pharmacological Evaluation and Molecular Docking

• Research on N-substituted derivatives highlighted their potential as antibacterial agents and moderate inhibitors of certain enzymes. This work included pharmacological evaluation and molecular docking studies to understand the interaction mechanisms with target proteins (Siddiqui et al., 2014).

Enzyme Inhibition and Biological Screening

• Studies on enzyme inhibition and biological screening of acetamide derivatives have provided insights into their potential therapeutic applications. This includes exploring the synthesis of various compounds and evaluating their antibacterial and enzyme inhibition activities (Rasool et al., 2015).